Cas no 59349-35-8 (6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 59349-35-8
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 6259894
• PubChem ID: 951671
• Update Time: 2025-05-20

6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
• 6-Amino-2-mercapto-5-phenyl-4-pyrimidol
• CHEMBL1567732
• HMS2320O13
• REGID_for_CID_951671
• SR-01000271867
• 59349-35-8
• MLS000049434
• SDCCGMLS-0064461.P001
• 6-amino-5-phenyl-2-sulfanyl-pyrimidin-4-ol
• SR-01000271867-1
• EN300-1452197
• 6-amino-5-phenyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• SCHEMBL13402261
• SMR000075397

• Inchi： 1S/C10H9N3OS/c11-8-7(6-4-2-1-3-5-6)9(14)13-10(15)12-8/h1-5H,(H4,11,12,13,14,15)
• InChI Key： ZPQQTPVHDQLMHT-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.04663309g/mol
• Monoisotopic Mass: 219.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one

Introduction to 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 59349-35-8)

6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 59349-35-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivative class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural framework of 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one incorporates several key functional groups, including an amino group, a phenyl ring, and a sulfanyl group, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one have been extensively studied due to its potential applications in drug discovery. The presence of the amino group at the 6-position and the sulfanyl group at the 2-position enhances its reactivity, making it a valuable intermediate in the construction of more complex molecular architectures. Furthermore, the dihydropyrimidinone core is a common motif in bioactive compounds, often associated with kinase inhibition and other enzymatic targets.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based inhibitors for various therapeutic targets. One of the most compelling areas of investigation has been its role in oncology. Studies have demonstrated that derivatives of 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one can exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation and survival. For instance, modifications to the phenyl ring have been shown to modulate binding affinity and selectivity towards targets such as Janus kinases (JAKs) and Tyrosine Kinase 2 (TYK2). These findings are particularly relevant in the context of developing next-generation antineoplastic agents that aim to overcome resistance mechanisms associated with existing therapies.

The pharmacological profile of 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one has also been explored in the context of inflammatory diseases. Pyrimidine derivatives have long been recognized for their anti-inflammatory properties, often through mechanisms involving suppression of pro-inflammatory cytokine production. Preclinical studies suggest that this compound may interfere with signaling pathways such as NFκB and MAPK, which are central to inflammatory responses. The sulfanyl group, in particular, has been implicated in enhancing binding interactions with biological targets, thereby increasing efficacy.

From a synthetic chemistry perspective, 6-amino-5-phenyl-2-sulfanyl-3,4-dihydropyrimidin-4-one serves as a versatile scaffold for structure-based drug design. Its accessibility through multi-step synthetic routes allows for rapid diversification of the chemical library. Advances in computational chemistry have further accelerated this process by enabling virtual screening and molecular docking studies. These approaches have helped identify promising analogs with optimized pharmacokinetic profiles and reduced toxicity. The integration of machine learning algorithms into drug discovery pipelines has also facilitated the identification of novel derivatives with enhanced biological activity.

The development of 6-amino-5-phényl-sulfanyl--dihydro--pyrimidine--one derivatives is not without challenges. One significant hurdle is achieving optimal solubility and bioavailability while maintaining high affinity for biological targets. Modifications to the molecule can sometimes compromise one property without improving another. However, recent innovations in prodrug design have shown promise in mitigating these issues by enhancing metabolic stability or improving membrane permeability.

Another area of active research involves exploring the potential applications of 6-amino--phenyl--sulfanyl--dihydro--pyrimidine--one in neurodegenerative disorders. Emerging evidence suggests that dysregulation of pyrimidine metabolism may contribute to pathologies such as Alzheimer's disease and Parkinson's disease. By targeting specific enzymes or receptors involved in these processes, derivatives of this compound could offer therapeutic benefits. Ongoing clinical trials are evaluating novel formulations designed to cross the blood-brain barrier more effectively.

The environmental impact of synthesizing and utilizing 6-amino--phenyl--sulfanyl--dihydro--pyrimidine--one is also a consideration in modern drug development practices. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional synthetic routes.

In conclusion,6-amino--phenyl--sulfanyl--dihydro--pyrimidine--one (CAS No: 59349–35–8) represents a promising candidate for further exploration in pharmaceutical research due to its versatile structural features and potential therapeutic applications across multiple disease areas including oncology, inflammatory diseases,and neurodegenerative disorders,It continues to be an objectof intense study,with ongoing efforts aimed at optimizing its pharmacological properties,improving synthetic methodologies,and addressing challenges related to bioavailabilityand environmental sustainability,The compound exemplifies how foundational heterocyclic structures can be modifiedto yield innovative therapeutic agents,contributing significantlyto advancesin medicinal chemistryand drug discovery.